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Compound of Interest

Compound Name: 3-Piperidinol, 4-chloro-

Cat. No.: B14772770

Get Quote

Executive Summary
4-Chloro-3-piperidinol (also known as 4-chloro-3-hydroxypiperidine) is a disubstituted piperidine

derivative characterized by the presence of a vicinal halohydrin motif. It serves as a high-value

scaffold in medicinal chemistry, particularly for accessing 3,4-disubstituted piperidines via

stereospecific nucleophilic substitution or epoxide formation. Its reactivity is defined by the

interplay between the nucleophilic hydroxyl group, the electrophilic carbon-chlorine bond, and

the secondary amine, necessitating careful protecting group strategies (e.g.,

-Boc,

-Cbz) during synthesis.

Chemical Identity & Physicochemical Properties[1]
[2][3]
Structural Characteristics
The molecule exists primarily in a chair conformation. The relative stereochemistry between the

hydroxyl group at C3 and the chlorine atom at C4 determines its classification as cis or trans.
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Trans-isomer (Anti): The kinetic product of epoxide ring opening; substituents are typically

diaxial or diequatorial.

Cis-isomer (Syn): Less common, typically accessed via specific inversion protocols.

Property Data Note

IUPAC Name 4-chloropiperidin-3-ol

Molecular Formula

Molecular Weight 135.59 g/mol

Chiral Centers C3, C4
4 stereoisomers (2

enantiomeric pairs)

pKa (Calculated) ~10.8 (Amine), ~14.5 (Alcohol)
Amine is basic; Alcohol is

weakly acidic

Solubility
Polar organic solvents (MeOH,

DMSO, DCM)
Free base is water-soluble

Stability Metastable

Prone to intramolecular

cyclization to 3,4-

epoxypiperidine under basic

conditions.[1][2]

Stereochemical Considerations
The trans-4-chloro-3-piperidinol is the most synthetically relevant isomer, generated via the

anti-addition of HCl to 3,4-epoxypiperidine.

Configuration: (3R,4R) and (3S,4S) enantiomers.

Conformational Lock: In

-protected derivatives (e.g.,

-Boc), the bulky protecting group and the trans-diequatorial preference stabilize the chair
form, though 1,3-diaxial interactions can influence equilibrium.
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Synthetic Methodologies
The synthesis of 4-chloro-3-piperidinol generally proceeds through the regioselective ring

opening of an epoxide precursor.

Primary Route: Ring Opening of 3,4-Epoxypiperidine
This protocol utilizes

-protected 3,4-epoxypiperidine to prevent amine interference and control regioselectivity.

Protocol Overview:

Starting Material:

-Boc-3,4-epoxypiperidine.

Reagent: Anhydrous HCl (in ether or dioxane) or metal chlorides (

,

).

Mechanism:

-like attack of chloride on the protonated epoxide.

Regioselectivity: Attack at C4 is often favored due to electronic induction from the nitrogen,

though mixtures of 3-chloro-4-hydroxy and 4-chloro-3-hydroxy isomers can occur depending

on the N-protecting group.

Detailed Experimental Protocol (N-Boc Derivative)
Preparation: Dissolve

-Boc-7-oxa-3-azabicyclo[4.1.0]heptane (1.0 equiv) in anhydrous

at 0°C.

Addition: Dropwise add HCl in dioxane (4M, 1.2 equiv) under nitrogen atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14772770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: Stir at 0°C for 2 hours, then warm to room temperature for 1 hour. Monitor by TLC

(stain with ninhydrin or PMA).

Workup: Concentrate in vacuo to remove excess HCl and solvent. Note: Do not use aqueous

basic workup to avoid epoxide reformation.

Purification: Flash column chromatography (Hexanes/EtOAc) to separate regioisomers if

necessary.
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Figure 1: Synthetic route from tetrahydropyridine to the target chlorohydrin via epoxide

opening.

Reactivity & Applications in Drug Discovery
The 4-chloro-3-piperidinol scaffold acts as a "spring-loaded" intermediate. The vicinal

halohydrin functionality allows for diverse transformations.

Payne Rearrangement & Epoxide Reformation
Under basic conditions (e.g., NaOH,

), the chlorohydrin reverts to the epoxide. This reversibility is utilized to invert stereochemistry
or to swap protecting groups.

Nucleophilic Substitution (Displacement)
The chlorine atom at C4 can be displaced by nucleophiles (azides, amines, thiols) to generate

3,4-disubstituted piperidines. This reaction often proceeds with neighboring group participation
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(via the epoxide) or direct

displacement, leading to inversion of configuration.

Azidation: Reaction with

yields 4-azido-3-piperidinol, a precursor to 3-hydroxy-4-aminopiperidines.

Amination: Reaction with primary amines yields 3-hydroxy-4-aminopiperidine scaffolds,

common in kinase inhibitors.

Mechanistic Pathway: Displacements
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Figure 2: Divergent reactivity pathways controlled by pH and nucleophile choice.

Handling & Safety Protocols
Hazard Classification:
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Skin Corrosion/Irritation: Category 2.

Serious Eye Damage: Category 2A.

Specific Target Organ Toxicity: Respiratory irritation.

Specific Handling Risks:

Vesicant Properties: Like many halohydrins, this compound can act as an alkylating agent. It

may cause blistering upon contact. Double-gloving (Nitrile/Neoprene) is mandatory.

Instability: The free base is unstable and should be stored as the hydrochloride salt or

-Boc protected intermediate at -20°C.

Decomposition: Avoid exposure to strong bases unless epoxide formation is intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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